Cas no 114417-13-9 (Carbamothioic acid,butyl(2-phenylethyl)-, S-ethyl ester (9CI))

• Product name: Carbamothioic acid,butyl(2-phenylethyl)-, S-ethyl ester (9CI)
• CAS No: 114417-13-9
• MF: C₁₅H₂₃NOS
• MW: 265.41422
• CID: 171908
• PubChem ID: 188892

Carbamothioic acid,butyl(2-phenylethyl)-, S-ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid,butyl(2-phenylethyl)-, S-ethyl ester (9CI)
• 114417-13-9
• Carbamothioic acid, butyl(2-phenylethyl)-, S-ethyl ester
• DTXSID40921366
• s-ethyl butyl(2-phenylethyl)carbamothioate
• S-ethyl N-butyl-N-phenethylcarbamothioate

• Inchi： InChI=1S/C15H23NOS/c1-3-5-12-16(15(17)18-4-2)13-11-14-9-7-6-8-10-14/h6-10H,3-5,11-13H2,1-2H3
• InChI Key： DDKYBVMLFZHOMV-UHFFFAOYSA-N
• SMILES： CCCCN(C(SCC)=O)CCC1=CC=CC=C1

Computed Properties

• Exact Mass: 265.15019
• Monoisotopic Mass: 265.15
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.6Ų
• XLogP3: 4.2

Experimental Properties

• Density: 1.036
• Boiling Point: 379.7°Cat760mmHg
• Flash Point: 183.5°C
• Refractive Index: 1.536
• PSA: 20.31